Cas no 1702964-32-6 (methyl 2-(aminomethyl)-3-methylhexanoate)

• Product Name: methyl 2-(aminomethyl)-3-methylhexanoate
• CAS No: 1702964-32-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5962651
• PubChem ID: 107886273
• Update Time: 2025-06-08

methyl 2-(aminomethyl)-3-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-3-methylhexanoate
• EN300-1870890
• 1702964-32-6

• Inchi： 1S/C9H19NO2/c1-4-5-7(2)8(6-10)9(11)12-3/h7-8H,4-6,10H2,1-3H3
• InChI Key： GSLNDYMHZGDLJV-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C(C)CCC)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(aminomethyl)-3-methylhexanoate

Methyl 2-(Aminomethyl)-3-methylhexanoate (CAS No. 1702964-32-6): A Comprehensive Overview

Methyl 2-(aminomethyl)-3-methylhexanoate (CAS No. 1702964-32-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include an aminomethyl group and a methylhexanoate moiety, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of methyl 2-(aminomethyl)-3-methylhexanoate consists of a six-carbon chain with a methyl group at the third position and an aminomethyl group at the second position. The ester functionality at the carboxylic acid position further enhances its reactivity and versatility. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, which are crucial for developing novel compounds with specific biological activities.

In the pharmaceutical industry, methyl 2-(aminomethyl)-3-methylhexanoate has shown promise as an intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor for the development of anti-inflammatory agents, analgesics, and neuroprotective compounds. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

Beyond pharmaceuticals, methyl 2-(aminomethyl)-3-methylhexanoate has also found applications in the agrochemical sector. Its unique chemical structure makes it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound can effectively control various plant pathogens while minimizing toxicity to non-target organisms.

In materials science, the versatility of methyl 2-(aminomethyl)-3-methylhexanoate has been leveraged to develop novel polymers and coatings with improved mechanical properties and thermal stability. Researchers at the Massachusetts Institute of Technology (MIT) have synthesized copolymers using this compound as a monomer, resulting in materials with enhanced durability and resistance to harsh environmental conditions. These materials have potential applications in automotive coatings, protective films, and advanced composites.

The synthesis of methyl 2-(aminomethyl)-3-methylhexanoate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include aldol condensation reactions followed by reductive amination and esterification steps. Advances in catalytic methods have significantly improved the efficiency and sustainability of these processes, making large-scale production more feasible.

Safety considerations are paramount when handling methyl 2-(aminomethyl)-3-methylhexanoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and implementing robust waste management practices.

In conclusion, methyl 2-(aminomethyl)-3-methylhexanoate (CAS No. 1702964-32-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and related fields.